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Compound Name:
4-Octylphenethyl

methanesulfonate

CAS No.: 162358-06-7

Cat. No.: B122396

Get Quote

4-Octylphenethyl methanesulfonate is a key organic intermediate, notably utilized in the

synthesis of labeled analogues of FTY720 (Fingolimod), a compound of significant interest in

pharmacological research.[1][2] As a structural analogue of sphingosine, FTY720 and its

derivatives are crucial tools in studying cellular signaling pathways. The chemical integrity of its

precursors, such as 4-Octylphenethyl methanesulfonate, is paramount. Degradation of this

intermediate can introduce impurities into the synthetic pathway, potentially compromising the

yield, purity, and biological activity of the final product.

This guide provides a comprehensive overview of the chemical stability of 4-Octylphenethyl
methanesulfonate, detailing the primary factors that influence its degradation and outlining

field-proven protocols for its proper storage and handling. The information presented herein is

intended to equip researchers, scientists, and drug development professionals with the

necessary knowledge to preserve the quality and reliability of this vital research chemical.
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Understanding the molecular structure of 4-Octylphenethyl methanesulfonate is fundamental

to predicting its reactivity and stability. The molecule consists of a long alkyl chain (octyl group)

attached to a phenyl ring, which is in turn connected to an ethyl chain bearing a

methanesulfonate (mesylate) ester group.

Caption: Chemical Structure of 4-Octylphenethyl Methanesulfonate.

The methanesulfonate group is an excellent leaving group, a property derived from the

resonance stabilization of the resulting sulfonate anion.[3] This inherent chemical characteristic

makes the molecule susceptible to nucleophilic substitution and elimination reactions, with

hydrolysis being the most common degradation pathway in a laboratory setting.

Table 1: Physicochemical Properties of 4-Octylphenethyl Methanesulfonate

Property Value Source(s)

CAS Number 162358-06-7 [2][4]

Molecular Formula C₁₇H₂₈O₃S [2][4]

Molecular Weight 312.47 g/mol [2]

Appearance Orange Solid [2]

Storage Temperature 2-8°C (Refrigerator) [2]

Predicted Boiling Point 454.8±24.0 °C [1]

Predicted Density 1.048±0.06 g/cm³ [1]

Solubility Chloroform, Ethyl Acetate [1]

Section 2: Key Factors Governing Stability and
Degradation
The long-term stability of 4-Octylphenethyl methanesulfonate is contingent on the stringent

control of several environmental factors. Sulfonate esters, as a class, are known to be reactive

electrophiles and their stability can be compromised under various conditions.[5]
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Moisture and Hydrolysis: The Primary Degradation
Pathway
The single most critical factor affecting the stability of 4-Octylphenethyl methanesulfonate is

the presence of moisture. The methanesulfonate ester bond is susceptible to hydrolysis, which

cleaves the molecule into 4-octylphenylethanol and methanesulfonic acid. This reaction can

proceed under neutral, acidic, or basic conditions and is significantly accelerated by increased

temperature. The rapid hydrolysis of related mesylates in aqueous environments underscores

that this is the primary fate process for this class of compounds.[6][7]

4-Octylphenethyl
Methanesulfonate

4-Octylphenylethanol
+

Methanesulfonic Acid

HydrolysisH₂O
(Moisture)

Click to download full resolution via product page

Caption: Primary hydrolytic degradation pathway.

Given this vulnerability, it is imperative to protect the compound from atmospheric moisture.

Safety data sheets for analogous sulfonate esters consistently recommend keeping containers

tightly closed and storing them under an inert atmosphere to prevent moisture ingress.[8][9]

Influence of pH
The rate of hydrolysis is pH-dependent. While stable under some acidic conditions, many

sulfonate esters are poorly stable under basic conditions.[5] The presence of strong bases can

catalyze nucleophilic attack on the electrophilic carbon of the ethyl chain, leading to rapid

degradation. Therefore, exposure to basic solutions or even residual basic contaminants on

glassware should be strictly avoided.

Thermal Stress
As with most chemical reactions, the rate of degradation of 4-Octylphenethyl
methanesulfonate increases with temperature. Supplier recommendations consistently call for

refrigerated storage (2-8°C).[2] This is not merely a suggestion but a critical requirement to

minimize the rate of hydrolysis and other potential degradation reactions over time, thereby

ensuring the compound's long-term viability.
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Light Exposure
While no specific data on the photosensitivity of 4-Octylphenethyl methanesulfonate is

available, it is a prudent and standard practice in organic chemistry to protect sensitive

compounds from light. UV radiation can provide the activation energy for unwanted side

reactions. Storing the material in amber vials or in a dark location, such as a refrigerator,

mitigates this risk.

Section 3: Recommended Storage and Handling
Protocols
A self-validating system of protocols is essential to maintain the integrity of 4-Octylphenethyl
methanesulfonate from receipt to experimental use.

Table 2: Summary of Recommended Storage Conditions

Parameter Recommendation Rationale

Temperature 2°C to 8°C
To minimize the rate of thermal

degradation and hydrolysis.[2]

Atmosphere Inert gas (Argon or Nitrogen)

To prevent contact with

atmospheric moisture and

oxygen.[8]

Light
Protect from light (Amber

vial/darkness)

To prevent potential

photochemical degradation.

Container
Tightly sealed, original

container

To prevent contamination and

moisture ingress.[10][11][12]

Incompatibilities
Strong bases, strong oxidizing

agents, moisture

To prevent catalytic

degradation and hydrolysis.[5]

Experimental Protocol 1: Initial Receipt and Inspection
Visual Inspection: Upon receipt, visually inspect the container for any signs of damage or a

compromised seal.
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Documentation: Record the date of receipt, lot number, and initial appearance of the

material. The compound should be an orange solid.[2] Any deviation should be noted and

investigated.

Inert Atmosphere Purge: Before placing in long-term storage, carefully open the container

inside a glove box or an inert atmosphere chamber. Purge the headspace with dry argon or

nitrogen for 30-60 seconds.

Secure Sealing: Tightly reseal the container cap. For added protection, wrap the cap and

neck junction with Parafilm® to create a secondary moisture barrier.

Immediate Storage: Immediately place the sealed container in a designated, labeled spot

within a 2-8°C refrigerator.

Experimental Protocol 2: Handling for Experimental Use
Due to the potential hazards associated with alkylating agents like sulfonate esters, strict safety

precautions are necessary.[7][8][9]

Acclimatization: Remove the container from the refrigerator and allow it to equilibrate to room

temperature in a desiccator for at least 30 minutes. This crucial step prevents condensation

of atmospheric moisture onto the cold solid when the container is opened.

Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves (e.g., nitrile).[12]

Controlled Environment: Conduct all weighing and solution preparation inside a certified

chemical fume hood to avoid inhalation of any fine particles.[8][10]

Dispensing: Use clean, dry spatulas and glassware. Quickly weigh the desired amount of

material and securely reseal the main container.

Inert Gas Purge: If possible, purge the headspace of the main container with an inert gas

before returning it to storage.

Cleanup: Thoroughly wash any contaminated spatulas and glassware. Wash hands with

soap and water after handling is complete.[10]
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Section 4: A Framework for Stability Assessment
For critical applications, such as the development of analytical standards or use in cGMP

processes, a formal stability study may be required. The following workflow outlines a standard

approach to forced degradation and stability analysis.

Obtain 4-Octylphenethyl
Methanesulfonate Sample

Forced Degradation Study
(Acid, Base, Heat, H₂O₂, UV)

Develop Stability-Indicating
HPLC Method

Analyze Stressed Samples

Identify Degradation Products
(e.g., via LC-MS)

Validate Analytical Method

Conduct Long-Term Stability Study
(Recommended Conditions)

Establish Shelf-Life and
Re-test Date
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Caption: Experimental workflow for stability assessment.

Experimental Protocol 3: Forced Degradation Study
Stock Solution: Prepare a stock solution of 4-Octylphenethyl methanesulfonate in a non-

reactive solvent like acetonitrile (ACN). Note that alcoholic solvents like methanol should be

avoided to prevent the potential formation of other sulfonate esters.[13]

Stress Conditions: Aliquot the stock solution into separate vials and expose them to the

following conditions:

Acidic: Add 0.1 N HCl, heat at 60°C.

Basic: Add 0.1 N NaOH at room temperature.

Oxidative: Add 3% H₂O₂ at room temperature.

Thermal: Heat the ACN solution at 60°C.

Hydrolytic: Add water, heat at 60°C.

Photolytic: Expose the ACN solution to UV light (e.g., 254 nm) at room temperature.

Time Points: Sample from each vial at various time points (e.g., 0, 2, 4, 8, 24 hours).

Quenching: Neutralize the acidic and basic samples before analysis.

Analysis: Analyze all samples using a stability-indicating analytical method (e.g., HPLC-UV)

to assess the percentage of degradation and identify the formation of new peaks.[14]

Conclusion
4-Octylphenethyl methanesulfonate is a chemically reactive intermediate whose stability is

primarily threatened by hydrolysis. Its integrity is best preserved by strict adherence to

recommended storage conditions, namely refrigeration (2-8°C) in a tightly sealed container

under a dry, inert atmosphere, and protected from light. The handling protocols detailed in this

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b122396/docs?utm_src=pdf-body-img#introduction-the-critical-role-of-precursor-integrity-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b122396/docs?utm_src=pdf-body#introduction-the-critical-role-of-precursor-integrity-in-pharmaceutical-synthesis
https://www.mdpi.com/1420-3049/27/6/1950
https://pubmed.ncbi.nlm.nih.gov/35335314/
https://www.benchchem.com/product/b122396/docs?utm_src=pdf-body#introduction-the-critical-role-of-precursor-integrity-in-pharmaceutical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122396?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


guide, particularly the acclimatization step before opening and the use of appropriate PPE, are

critical for preventing moisture-induced degradation and ensuring user safety. By implementing

these scientifically-grounded procedures, researchers can ensure the long-term reliability of

this compound, thereby safeguarding the quality and reproducibility of their scientific outcomes.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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